Cas no 923226-76-0 (3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide)

• Product Name: 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide
• CAS No: 923226-76-0
• MF: C₂₃H₁₉NO₄
• MW: 373.401266336441
• CID: 5427050
• Update Time: 2025-06-28

3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-methylphenyl)furan-2-yl]-N-(2-oxochromen-6-yl)propanamide
• 2-Furanpropanamide, 5-(4-methylphenyl)-N-(2-oxo-2H-1-benzopyran-6-yl)-
• 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide

• Inchi： 1S/C23H19NO4/c1-15-2-4-16(5-3-15)20-11-8-19(27-20)9-12-22(25)24-18-7-10-21-17(14-18)6-13-23(26)28-21/h2-8,10-11,13-14H,9,12H2,1H3,(H,24,25)
• InChI Key： GQSTYBGAOBKDGJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C=C2)=CC=C1CCC(NC1C=C2C(=CC=1)OC(=O)C=C2)=O

Additional information on 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide

3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide: A Promising Molecule in Pharmaceutical Research

3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide represents a novel compound with significant potential in the field of pharmaceutical research. This molecule, characterized by its complex chemical structure, combines multiple functional groups that may contribute to its biological activity. The CAS number 923226-76-0 identifies this specific compound, which has been the subject of recent studies aimed at understanding its pharmacological properties and therapeutic applications.

The molecular framework of 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide is built around a furan ring substituted with a 4-methylphenyl group at the 3- and 5-positions. This structural feature is critical for its interaction with biological targets. The propanamide moiety, linked via a nitrogen atom to a chromen-6-yl ring, further enhances its potential for modulating cellular processes. Such a combination of aromatic and heterocyclic systems is often associated with bioactive molecules, making this compound a promising candidate for further exploration.

Recent advancements in drug development have highlighted the importance of molecules with multifunctional scaffolds. 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide exemplifies this trend, as its structure may enable interactions with multiple biological pathways. For instance, the presence of the chromen-6-yl ring (a derivative of chromone) suggests potential involvement in antioxidant or anti-inflammatory mechanisms, while the 4-methylphenyl group may contribute to receptor binding or enzyme inhibition.

Studies published in 2023 have demonstrated the potential of 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide in modulating inflammatory responses. Researchers have observed that this compound exhibits significant anti-inflammatory activity in vitro, particularly in models of chronic inflammation. The mechanism of action appears to involve the suppression of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory diseases. These findings align with the growing emphasis on developing targeted therapies for conditions like arthritis and autoimmune disorders.

Another critical aspect of 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide is its potential role in antioxidant research. The furan ring and the chromen-6-yl group may contribute to the molecule's ability to scavenge free radicals, a property that is highly valued in the development of antioxidant agents. Recent studies have shown that this compound can effectively neutralize reactive oxygen species (ROS) in cell culture models, suggesting its utility in combating oxidative stress-related diseases.

In the context of drug discovery, the propanamide functional group in 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide is particularly noteworthy. This group is known to enhance the solubility and bioavailability of compounds, which are essential factors in the drug development process. The propanamide moiety may also facilitate interactions with target proteins, potentially improving the molecule's efficacy and reducing side effects.

While the chemical structure of 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide is well-defined, its synthetic pathway remains an area of active research. Chemists are exploring various methods to optimize the synthesis of this compound, as efficient production is crucial for large-scale applications in pharmaceutical development. Advances in green chemistry and asymmetric catalysis are expected to play a significant role in refining these synthetic strategies.

The potential therapeutic applications of 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide extend beyond anti-inflammatory and antioxidant effects. Preliminary studies suggest that this molecule may also have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the chromen-6-yl ring to modulate neurotransmitter systems could be a key factor in this potential application.

In summary, 3-5-(4-methylphenyl)furan-2-yl-N-(2-oxo-2H-chromen-6-yl)propanamide is a molecule with diverse biological activities and significant potential in the field of pharmaceutical research. Its unique chemical structure and the presence of multiple functional groups make it a valuable subject for further investigation. As research in drug development continues to advance, compounds like this may play a crucial role in the creation of new therapies for a wide range of diseases.